Cas no 78826-46-7 (2-(tert-butoxy)acetyl chloride)

• Product Name: 2-(tert-butoxy)acetyl chloride
• CAS No: 78826-46-7
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD25967256
• CID: 1796408
• PubChem ID: 14501741
• Update Time: 2025-07-25

2-(tert-butoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, (1,1-dimethylethoxy)-
• SCHEMBL1534073
• 2-(t-Butoxy)acetyl chloride
• 2-(tert-butoxy)acetylchloride
• MFCD25967256
• (1,1-Dimethylethoxy)acetyl chloride
• 2-[(2-methylpropan-2-yl)oxy]acetyl chloride
• 2-(tert-butoxy)acetyl chloride
• EN300-208625
• 78826-46-7
• RDROWVNDBINEAG-UHFFFAOYSA-N

• MDL： MFCD25967256
• Inchi： 1S/C6H11ClO2/c1-6(2,3)9-4-5(7)8/h4H2,1-3H3
• InChI Key： RDROWVNDBINEAG-UHFFFAOYSA-N
• SMILES： ClC(COC(C)(C)C)=O

Computed Properties

• Exact Mass: 150.0447573g/mol
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(tert-butoxy)acetyl chloride

Professional Introduction to 2-(tert-butoxy)acetyl chloride (CAS No. 78826-46-7)

2-(tert-butoxy)acetyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 78826-46-7, is a versatile and highly reactive organic compound widely utilized in the field of pharmaceutical synthesis and chemical research. As an acylating agent, it plays a pivotal role in the modification of molecular structures, particularly in the introduction of ester and amide functionalities. The presence of the tert-butoxy group enhances its stability while maintaining its reactivity, making it a preferred choice for various synthetic applications.

The compound belongs to the class of acyl chlorides, which are known for their high reactivity due to the electrophilic nature of the carbonyl carbon bonded to chlorine. This reactivity allows 2-(tert-butoxy)acetyl chloride to participate in nucleophilic acyl substitution reactions, forming esters, amides, and other derivatives. These derivatives are crucial intermediates in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals.

In recent years, advancements in medicinal chemistry have highlighted the importance of acylating agents like 2-(tert-butoxy)acetyl chloride in drug development. The compound's ability to introduce acetyl groups efficiently has been leveraged in the synthesis of protease inhibitors, which are essential for treating diseases such as HIV and hepatitis C. For instance, studies have demonstrated its utility in constructing peptidomimetics that mimic natural peptide sequences while exhibiting enhanced pharmacokinetic properties.

The tert-butoxy group in 2-(tert-butoxy)acetyl chloride not only stabilizes the molecule but also influences its reactivity profile. This feature makes it particularly useful in controlled reactions where selectivity is paramount. Researchers have utilized this compound to synthesize complex molecules with high precision, ensuring minimal side reactions. Such applications are critical in developing novel therapeutics that target specific biological pathways.

Moreover, the compound's role in peptide coupling has been extensively explored. In peptide synthesis, acyl chlorides are often employed to activate carboxylic acids for coupling with amino groups. The stability provided by the tert-butoxy group ensures that the reaction proceeds efficiently without degradation, leading to higher yields and purer products. This has made 2-(tert-butoxy)acetyl chloride a staple in synthetic organic chemistry labs worldwide.

Recent research has also focused on green chemistry approaches to minimize hazardous waste generated during chemical synthesis. While 2-(tert-butoxy)acetyl chloride itself is not classified as environmentally hazardous, its use in large-scale reactions necessitates careful handling to prevent unintended side effects. Innovations such as catalytic methods and solvent-free reactions have been investigated to enhance sustainability without compromising reaction efficiency.

The compound's utility extends beyond pharmaceuticals into materials science and polymer chemistry. For example, it has been used to modify polymers with specific functional groups, enhancing their properties for applications ranging from coatings to biodegradable materials. The ability to precisely tailor molecular structures underscores its importance as a building block in modern chemistry.

In conclusion, 2-(tert-butoxy)acetyl chloride (CAS No. 78826-46-7) is a cornerstone compound in synthetic organic chemistry, particularly valued for its role in acylation reactions and peptide synthesis. Its unique structure, combining reactivity with stability, makes it indispensable for researchers developing novel bioactive molecules. As scientific understanding evolves, ongoing research continues to uncover new applications for this versatile reagent, reinforcing its significance in both academic and industrial settings.